Cas no 1001519-28-3 (N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
• CAS No: 1001519-28-3
• MF: C₉H₁₃F₃N₄O
• MW: 250.220931768417
• MDL: MFCD05862156
• CID: 3059815
• PubChem ID: 7018714
• Update Time: 2025-08-02

N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid (2-amino-ethyl)-a mide
• N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
• EN300-230165
• STK350046
• DTXSID201154509
• AKOS000311700
• 2-ethyl-5-trifluoromethyl-2h-pyrazole-3-carboxylic acid(2-amino-ethyl)-amide
• 1001519-28-3
• BQB51928
• BBL040236
• 2-Ethyl-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid (2-amino-ethyl)-amide
• 2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid (2-amino-ethyl)-amide
• N-(2-aminoethyl)-2-ethyl-5-(trifluoromethyl)pyrazole-3-carboxamide
• 2-ethyl-5-trifluoromethyl-2 h-pyrazole-3-carboxylic acid (2-amino-ethyl)-amide
• CS-0240810

• MDL： MFCD05862156
• Inchi： 1S/C9H13F3N4O/c1-2-16-6(8(17)14-4-3-13)5-7(15-16)9(10,11)12/h5H,2-4,13H2,1H3,(H,14,17)
• InChI Key： ABLMJWNYBRWDHV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NCCN)=O)N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 250.10414554Da
• Monoisotopic Mass: 250.10414554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

Recent Advances in the Study of N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS: 1001519-28-3)

N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS: 1001519-28-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a modulator of various biological targets, including enzymes and receptors, making it a promising candidate for drug development.

The compound's structure, characterized by a pyrazole core with a trifluoromethyl group and an aminoethyl carboxamide side chain, confers distinct physicochemical properties that enhance its bioavailability and target binding affinity. Researchers have focused on optimizing its pharmacokinetic and pharmacodynamic profiles to improve its efficacy in preclinical models. Notably, its ability to penetrate cell membranes and interact with intracellular targets has been a key area of investigation.

Recent publications highlight the compound's potential in targeting inflammatory pathways. A 2023 study demonstrated its inhibitory effects on key pro-inflammatory cytokines, suggesting applications in autoimmune diseases. Another study explored its role in modulating kinase activity, which could be leveraged for oncology therapeutics. These findings underscore the versatility of N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide as a scaffold for multifunctional drug design.

In addition to its therapeutic potential, the compound has been utilized as a chemical probe to elucidate biological mechanisms. Its specificity for certain protein targets has enabled researchers to map signaling pathways with high precision. This dual utility—as both a therapeutic candidate and a research tool—further elevates its significance in the field.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(2-aminoethyl)-1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications and ongoing research efforts position it as a molecule of high interest for future developments in the field.